5-Bromo-2-(difluoromethyl)pyridine
Overview
Description
“5-Bromo-2-(difluoromethyl)pyridine” is a chemical compound with the empirical formula C6H4BrF2N . It is also known as 3-Bromo-6-(difluoromethyl)pyridine . This compound is used in laboratory chemicals .
Synthesis Analysis
The synthesis of “5-Bromo-2-(difluoromethyl)pyridine” and its derivatives has been a topic of interest in the agrochemical and pharmaceutical industries . The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step .
Molecular Structure Analysis
The molecular structure of “5-Bromo-2-(difluoromethyl)pyridine” is represented by the SMILES string FC(F)c1ccc(Br)cn1 . The InChI key for this compound is QXLZRIGSWWQOLG-UHFFFAOYSA-N .
Chemical Reactions Analysis
“5-Bromo-2-(difluoromethyl)pyridine” can undergo various chemical reactions. For instance, it can undergo regioselective C-4 deprotonation with LDA and trapping with carbon dioxide leads to the corresponding C-4 acid .
Physical And Chemical Properties Analysis
“5-Bromo-2-(difluoromethyl)pyridine” is a solid with a melting point of 35-40°C . It has a molecular weight of 208.00 . The density of this compound is 1.64 .
Scientific Research Applications
Summary of the Application
“5-Bromo-2-(difluoromethyl)pyridine” is a key structural motif in active agrochemical and pharmaceutical ingredients . Its derivatives are currently used majorly for the protection of crops from pests . More than 20 new trifluoromethylpyridine (TFMP)-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
Methods of Application or Experimental Procedures
The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives are used in these industries . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Results or Outcomes
Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials . It is expected that many novel applications of TFMP will be discovered in the future .
2. Synthesis of Leniolisib and Icenticaftor
Summary of the Application
“5-Bromo-2-(difluoromethyl)pyridine” is used as a key intermediate for the preparation of leniolisib and icenticaftor . These are pharmaceutical drugs used for treating specific health conditions .
Methods of Application or Experimental Procedures
The compound “5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine”, which can be prepared from 2,3-CTF, is employed as a key intermediate for the preparation of these drugs .
Results or Outcomes
The synthesis of these drugs using “5-Bromo-2-(difluoromethyl)pyridine” as an intermediate has been successful and these drugs are currently in use .
3. Palladium-Catalyzed α-Arylation
Summary of the Application
“5-Bromo-2-(difluoromethyl)pyridine” is used as a substrate in a palladium-catalyzed α-arylation of a Refomatsky reagent . This is a chemical reaction used in organic synthesis .
Methods of Application or Experimental Procedures
In this application, “5-Bromo-2-(difluoromethyl)pyridine” is used as a substrate in the reaction with a Refomatsky reagent in the presence of a palladium catalyst .
Results or Outcomes
The outcome of this reaction is the formation of a new compound through the α-arylation process .
4. Synthesis of Fluorinated Organic Chemicals
Summary of the Application
“5-Bromo-2-(difluoromethyl)pyridine” is used in the synthesis of fluorinated organic chemicals . These chemicals have found applications in various fields including agrochemical, pharmaceutical, and functional materials .
Methods of Application or Experimental Procedures
The compound is used as an intermediate in the synthesis of various fluorinated organic compounds . The specific methods of synthesis would depend on the target compound .
Results or Outcomes
The synthesis of these fluorinated organic chemicals has led to many advances in the aforementioned fields . More than 50% of the pesticides launched in the last two decades have been fluorinated .
5. Synthesis of Chloro-bis(trifluoromethyl)pyridine
Summary of the Application
“5-Bromo-2-(difluoromethyl)pyridine” can be used in the synthesis of chloro-bis(trifluoromethyl)pyridine . This compound has potential applications in various chemical reactions .
Methods of Application or Experimental Procedures
Results or Outcomes
The synthesis of chloro-bis(trifluoromethyl)pyridine using “5-Bromo-2-(difluoromethyl)pyridine” has been successful .
Safety And Hazards
properties
IUPAC Name |
5-bromo-2-(difluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF2N/c7-4-1-2-5(6(8)9)10-3-4/h1-3,6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLZRIGSWWQOLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696938 |
Source
|
| Record name | 5-Bromo-2-(difluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696938 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(difluoromethyl)pyridine | |
CAS RN |
845827-13-6 |
Source
|
| Record name | 5-Bromo-2-(difluoromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696938 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2-(difluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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